Cas no 1845726-14-8 (Unii-306QR91I9R)

• Product Name: Unii-306QR91I9R
• CAS No: 1845726-14-8
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 4766468
• Update Time: 2023-08-16

Unii-306QR91I9R Chemical and Physical Properties

Names and Identifiers

• 306QR91I9R
• Pelabresib monohydrate
• CPI 0610 [WHO-DD]
• 2-((4S)-6-(4-Chlorophenyl)-1-methyl-4H-benzo(C)isoxazolo(4,5-E)azepin-4-yl)acetamide monohydrate
• 2-((4S)-6-(4-Chlorophenyl)-1-methyl-4H-isoxazolo(5,4-d)(2)benzazepin-4-yl)acetamide monohydrate
• 4H-Isoxazolo(5,4-d)(2)benzazepine-4-acetamide, 6-(4-chlorophenyl)-1-methyl-, hydrate (1:1), (4S)-
• Unii-306QR91I9R

• Inchi： 1S/C20H16ClN3O2.H2O/c1-11-18-14-4-2-3-5-15(14)19(12-6-8-13(21)9-7-12)23-16(10-17(22)25)20(18)26-24-11;/h2-9,16H,10H2,1H3,(H2,22,25);1H2/t16-;/m0./s1
• InChI Key： LXMGXMQQJNULPR-NTISSMGPSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2C2C(C)=NOC=2[C@H](CC(N)=O)N=1.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 561
• Topological Polar Surface Area: 82.5